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Introduction
Psalmotoxin 1 (PcTX1) is a peptide toxin isolated from the venom of the Trinidad chevron

tarantula, Psalmopoeus cambridgei. It is a potent and selective inhibitor of Acid-Sensing Ion

Channel 1a (ASIC1a). In the context of ischemic events, such as stroke, the brain tissue

microenvironment becomes acidic. This acidosis leads to the activation of ASIC1a, which are

predominantly expressed in neurons. The opening of these channels results in an influx of

calcium ions (Ca²⁺), triggering a cascade of intracellular events that lead to neuronal damage

and death. By selectively blocking ASIC1a, PcTX1 has emerged as a promising

neuroprotective agent in preclinical studies.

These application notes provide an overview of the mechanism of action of PcTX1 and detailed

protocols for its administration in both in vivo and in vitro models of neuroprotection.

Mechanism of Action
During cerebral ischemia, a lack of oxygen and glucose leads to a shift to anaerobic

metabolism and subsequent lactic acidosis, causing a drop in extracellular pH. This acidic

environment activates ASIC1a, leading to an influx of Na⁺ and Ca²⁺. The excessive intracellular

Ca²⁺ concentration is a critical factor in initiating excitotoxicity and activating various cell death

pathways, including apoptosis and necroptosis. PcTX1 exerts its neuroprotective effect by
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binding to ASIC1a and inhibiting its activation, thereby preventing the detrimental downstream

signaling cascade.

Signaling Pathway of Ischemic Neuronal Injury and
PcTX1 Intervention
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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